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Compound of Interest

Compound Name: Hexafluorobenzene

Cat. No.: B1203771

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of hexafluorobenzene (CsFs). The information is curated to support research,
scientific analysis, and applications in drug development, with a focus on delivering precise
data and methodological insights.

Core Physicochemical Properties

Hexafluorobenzene is a colorless liquid at room temperature, notable for its high density and
distinct volatility. It is a derivative of benzene where all hydrogen atoms are replaced by
fluorine, a substitution that profoundly influences its physical and chemical characteristics.

Quantitative Data Summary

The key physicochemical properties of hexafluorobenzene are summarized in the table below
for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula CeFe [1112][3]
Molecular Weight 186.05 g/mol [11[2][3]
Appearance Colorless liquid [1112][3]
Density 1.612 g/mL at 25 °C [11121[3]
Melting Point 5.2 °C (41.4 °F; 278.3 K) [1][2]

Boiling Point 80.3 °C (176.5 °F; 353.4 K) [1112]

Vapor Pressure

84.5 mmHg at 20 °C

[2]

Refractive Index (n2°/D)

1.377

[1](2]

Flash Point

10 °C (50 °F)

[1]

Solubility in Water

Immiscible

[3]

Solubility in Organic Solvents

Soluble in non-polar organic

solvents

[3]

Spectroscopic Properties

The unique electronic structure of hexafluorobenzene gives rise to characteristic spectral

signatures, making it a valuable compound in various spectroscopic applications, particularly in

Nuclear Magnetic Resonance (NMR).

NMR Spectroscopy

Hexafluorobenzene is widely used as a solvent and a reference standard in *°F and 13C NMR

spectroscopy.[2]

19F NMR: The °F NMR spectrum of hexafluorobenzene exhibits a single sharp peak, a

consequence of the chemical equivalence of all six fluorine atoms. This characteristic makes it

an excellent reference standard in 1°F NMR.[4][5]

13C NMR: The 3C NMR spectrum shows a single resonance, indicating the magnetic

equivalence of the six carbon atoms. This signal is split into a complex multiplet due to coupling
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with the six fluorine atoms. While detailed coupling constants can be complex to resolve, the
primary resonance provides a clear marker.

Nucleus Chemical Shift (6) ppm Coupling Information
19F ~-163 ppm (relative to CFCIs) Single, sharp peak

] Complex multiplet due to C-F
13C ~ 138 ppm (relative to TMS)

coupling

Infrared (IR) Spectroscopy

The IR spectrum of hexafluorobenzene is characterized by strong absorptions corresponding
to C-F and C-C bond vibrations within the aromatic ring.

Wavenumber (cm—?) Vibrational Mode
~1520 C-C stretching
~1010 C-F stretching
~695 Ring deformation

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of
hexafluorobenzene are outlined below. These protocols are generalized from standard
laboratory practices.

Determination of Boiling Point by Distillation

This method measures the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:
¢ Distillation flask

e Condenser
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Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume of hexafluorobenzene (approximately 5-10 mL) into the distillation
flask and add a few boiling chips.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below
the side arm of the distillation flask to accurately measure the temperature of the vapor.

e Begin heating the flask gently.

o Record the temperature when the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This stable temperature is the boiling point.[6][7][8][9][10]

» Record the atmospheric pressure at the time of the measurement, as boiling point is
pressure-dependent.

Determination of Density using a Pychometer

This gravimetric method provides a highly accurate determination of a liquid's density.
Apparatus:

o Pycnometer (a glass flask with a specific volume)

e Analytical balance

o Constant temperature water bath

Procedure:
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Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance
(ma).

Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 25 °C) to allow the liquid to reach thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the
pycnometer and weigh it again (mz2).

Empty and dry the pycnometer, then fill it with hexafluorobenzene.
Repeat the thermal equilibration and weighing process (ms).

The density of hexafluorobenzene (p_hfb) can be calculated using the following formula:
p_hfb =[(ms3 - m1) / (m2 - m1)] * p_water where p_water is the known density of water at the
experimental temperature.[11][12][13][14]

Measurement of Refractive Index using an Abbe
Refractometer

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

Apparatus:

e Abbe Refractometer

o Constant temperature water bath

e Dropper

Procedure:

o Ensure the prism of the Abbe refractometer is clean and dry.

» Calibrate the instrument using a standard with a known refractive index, typically distilled
water.
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+ Place a few drops of hexafluorobenzene onto the prism using a clean dropper.

¢ Close the prism and allow a few moments for the sample to reach the temperature of the
instrument, which should be maintained by a constant temperature water bath (e.g., 20 °C).

¢ Adjust the refractometer until the dividing line between the light and dark fields is sharp and
centered in the crosshairs of the eyepiece.

¢ Read the refractive index from the instrument's scale.[1][15][16][17][18]

Visualizations

The following diagrams illustrate key relationships and workflows related to
hexafluorobenzene.
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Relationship between properties and applications of hexafluorobenzene.
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Experimental workflow for boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexafluorobenzene: A Comprehensive Technical Guide
to its Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203771#physicochemical-properties-of-
hexafluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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